C.I. Acid yellow 49 C.I. Acid yellow 49
Brand Name: Vulcanchem
CAS No.: 12239-15-5
VCID: VC20983253
InChI: InChI=1S/C16H13Cl2N5O3S/c1-9-15(16(19)23(22-9)10-5-3-2-4-6-10)21-20-13-7-12(18)14(8-11(13)17)27(24,25)26/h2-8H,19H2,1H3,(H,24,25,26)
SMILES: CC1=NN(C(=C1N=NC2=CC(=C(C=C2Cl)S(=O)(=O)O)Cl)N)C3=CC=CC=C3
Molecular Formula: C16H13Cl2N5O3S
Molecular Weight: 426.3 g/mol

C.I. Acid yellow 49

CAS No.: 12239-15-5

Cat. No.: VC20983253

Molecular Formula: C16H13Cl2N5O3S

Molecular Weight: 426.3 g/mol

* For research use only. Not for human or veterinary use.

C.I. Acid yellow 49 - 12239-15-5

Specification

CAS No. 12239-15-5
Molecular Formula C16H13Cl2N5O3S
Molecular Weight 426.3 g/mol
IUPAC Name 4-[(5-amino-3-methyl-1-phenylpyrazol-4-yl)diazenyl]-2,5-dichlorobenzenesulfonic acid
Standard InChI InChI=1S/C16H13Cl2N5O3S/c1-9-15(16(19)23(22-9)10-5-3-2-4-6-10)21-20-13-7-12(18)14(8-11(13)17)27(24,25)26/h2-8H,19H2,1H3,(H,24,25,26)
Standard InChI Key QHVBDWZOQBMLLW-UHFFFAOYSA-N
SMILES CC1=NN(C(=C1N=NC2=CC(=C(C=C2Cl)S(=O)(=O)O)Cl)N)C3=CC=CC=C3
Canonical SMILES CC1=NN(C(=C1N=NC2=CC(=C(C=C2Cl)S(=O)(=O)O)Cl)N)C3=CC=CC=C3

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